Cas no 26347-56-8 (1,4-Benzenedicarboxylic acid, bis(2-furanylmethyl) ester)

• Product Name: 1,4-Benzenedicarboxylic acid, bis(2-furanylmethyl) ester
• CAS No: 26347-56-8
• MF: C₁₈H₁₄O₆
• MW: 326.300165653229
• CID: 238379
• PubChem ID: 1540369
• Update Time: 2025-04-19

1,4-Benzenedicarboxylic acid, bis(2-furanylmethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxylic acid, bis(2-furanylmethyl) ester
• bis(furan-2-ylmethyl) benzene-1,4-dicarboxylate
• DTXSID50364240
• 26347-56-8

• Inchi： 1S/C18H14O6/c19-17(23-11-15-3-1-9-21-15)13-5-7-14(8-6-13)18(20)24-12-16-4-2-10-22-16/h1-10H,11-12H2
• InChI Key： CTVDHUAIUAABFD-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(C(=O)OCC2=CC=CO2)=CC=1)=O)CC1=CC=CO1

Computed Properties

• Exact Mass: 326.07902
• Monoisotopic Mass: 326.07903816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• PSA: 78.88